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In the intricate cellular machinery, proteins rarely act in isolation. Their functions are
orchestrated through a dynamic network of interactions. Understanding these protein-protein
interactions (PPIs) is paramount for elucidating biological pathways and developing novel
therapeutics. Crosslinking mass spectrometry (XL-MS) has emerged as a powerful technique
to capture a snapshot of these interactions within their native context. At the heart of this
methodology lies the crosslinker, a molecular bridge that covalently links interacting proteins.
This guide provides an in-depth exploration of cleavable crosslinkers, a class of reagents that
has revolutionized the field of proteomics by simplifying the identification and analysis of cross-
linked peptides.

The Advantage of Cleavage: Simplifying the
Proteomic Puzzle

Traditional, non-cleavable crosslinkers permanently join two peptides, creating a complex
chimeric species for mass spectrometry analysis. The resulting convoluted fragmentation
spectra pose a significant challenge for data analysis software, often leading to a high rate of
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false positives.[1][2] Cleavable crosslinkers, on the other hand, possess a labile bond within
their spacer arm that can be broken under specific conditions, most notably during mass
spectrometry analysis itself.[1][2] This in-source fragmentation separates the cross-linked
peptides, allowing for their individual sequencing and dramatically simplifying data
interpretation.[1][3][4] This key feature has propelled the development of sophisticated XL-MS
workflows for both purified protein complexes and proteome-wide studies.[3][4][5]

A Tour of Cleavable Chemistries: Choosing the
Right Tool for the Job

The versatility of cleavable crosslinkers stems from the variety of available reactive groups and
cleavable moieties. The choice of crosslinker depends on the specific application, the target
amino acids, and the desired analytical workflow.

Reactive Groups: The Hooks for Protein Capture

The reactive groups at the ends of a crosslinker determine which amino acid side chains it will
bind to. The most common reactive groups are:

e N-hydroxysuccinimide (NHS) esters: These are the most widely used reactive groups,
primarily targeting the primary amines of lysine residues and the N-terminus of proteins.[3][5]
NHS-ester based crosslinkers are popular due to the relatively high abundance and even
distribution of lysine residues on protein surfaces.[5]

o Maleimides: These groups specifically react with the sulfhydryl groups of cysteine residues.

o Hydrazides: These are reactive towards carboxyl groups found in aspartic and glutamic acid
residues.

o Diazirines: These are photo-reactive groups that, upon activation with UV light, can react
non-specifically with any amino acid in close proximity.

Cleavable Moieties: The Breakable Bridge

The innovation of cleavable crosslinkers lies in the incorporation of a bond that can be
selectively broken. The most prominent classes of MS-cleavable crosslinkers are:
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» Sulfoxide-containing (e.g., DSSO): Disuccinimidyl sulfoxide (DSSO) is a widely used MS-
cleavable crosslinker.[3][5][6] Upon collision-induced dissociation (CID) in the mass
spectrometer, the sulfoxide bond cleaves, generating characteristic fragment ions that aid in
the identification of cross-linked peptides.[3][5]

o Urea-based (e.g., DSBU, CDI): Disuccinimidyl dibutyric urea (DSBU) and 1,1'-
carbonyldiimidazole (CDI) are other popular MS-cleavable crosslinkers.[3][5][7] The urea or
carbamate linkage is susceptible to fragmentation during CID, leading to predictable neutral
losses that facilitate data analysis.[5][7]

e Imide-based (e.g., DSSI): A newer class of crosslinkers where the urea group is remodeled
into an imide, offering alternative fragmentation patterns.

 Disulfide-containing (e.g., DSP): Dithiobis(succinimidyl propionate) (DSP) contains a
disulfide bond that can be cleaved by reducing agents. This cleavage is typically performed
before MS analysis.

o Acid-cleavable: These linkers incorporate moieties that are stable at neutral pH but are
readily hydrolyzed under acidic conditions.

o Photo-cleavable: These crosslinkers contain a photo-labile group that can be cleaved by UV
light.[8]

Below is a diagram illustrating the different types of cleavable moieties.
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Caption: Overview of different cleavable moieties in crosslinkers.

Quantitative Comparison of Common Cleavable
Crosslinkers

The efficiency of a crosslinking experiment can be evaluated by the number of identified cross-
linked peptides and unique protein-protein interactions. The table below summarizes
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quantitative data from studies comparing different cleavable crosslinkers.

Number of
Unique
) Cleavage Reactive Target Cross-Links
Crosslinker ] o Reference
Method Group Residues Identified
(Example
Study)
>1000 in
Lys, N-
DSSO MS (CID) NHS ester ) human cell [5]
terminus
lysate
>7400 in
Lys, N- )
_ Drosophila
DSBU MS (CID) NHS ester terminus, Ser, [5]
embryo
Thr, Tyr
extracts
. Lys, N-
Imidazolecar _ Comparable
CDI MS (CID) ) terminus, Ser, [51[7]
boxamide to DSBU
Thr, Tyr
Not specified
LyS! N- . .
DSBSO MS (CID) NHS ester ] in provided
terminus
abstracts
NHS ester &
Lys, N- >3300 in
PIR MS (CID) Asp-Pro ) [5]
terminus Hela cells
cleavage
>1100in
N/A Lys, N-
PhoX ] NHS ester ) human cell [5]
(enrichable) terminus
lysate

Note: The number of identified cross-links is highly dependent on the sample complexity,

experimental workflow, and data analysis pipeline. The values presented here are for

comparative purposes based on the cited literature.

Experimental Protocols: A Step-by-Step Guide
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A successful XL-MS experiment requires careful optimization of each step, from sample

preparation to data acquisition. Below are detailed protocols for common workflows using
cleavable crosslinkers.

General XL-MS Workflow

The overall workflow for a typical XL-MS experiment is depicted in the following diagram.

Protein Sample
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Caption: A generalized workflow for crosslinking mass spectrometry.

Protocol 1: In-Solution Crosslinking of Purified
Proteins/Complexes with DSSO

This protocol is suitable for studying the structure and interactions of purified proteins or protein
complexes.

o Protein Preparation:

o Dissolve the purified protein or protein complex in a suitable buffer (e.g., 20 mM HEPES,
150 mM NacCl, pH 7.5-8.0) to a final concentration of 1-5 uM. Avoid buffers containing
primary amines (e.g., Tris, glycine).[9]

o Crosslinker Preparation:

o Immediately before use, prepare a fresh stock solution of DSSO in a dry, water-miscible
organic solvent such as dimethyl sulfoxide (DMSO) to a concentration of 25-50 mM.[9]

e Crosslinking Reaction:

o Add the DSSO stock solution to the protein sample to achieve a final molar excess of
crosslinker to protein ranging from 50:1 to 500:1. The optimal ratio should be determined
empirically.

o Incubate the reaction mixture for 30-60 minutes at room temperature with gentle mixing.[9]
e Quenching:

o Stop the reaction by adding a quenching buffer containing a primary amine, such as Tris-
HCI (pH 8.0) or ammonium bicarbonate, to a final concentration of 20-50 mM.[9]

o Incubate for 15-30 minutes at room temperature.
o Sample Preparation for Mass Spectrometry:

o Proceed with standard proteomics sample preparation protocols, including reduction of
disulfide bonds (e.g., with DTT), alkylation of cysteines (e.g., with iodoacetamide), and
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proteolytic digestion (e.g., with trypsin).
Protocol 2: In-Cell Crosslinking with DSBU
This protocol allows for the capture of protein interactions within a cellular environment.
e Cell Culture and Harvesting:
o Grow cells to the desired confluency.

o Harvest the cells by centrifugation and wash them with a suitable buffer, such as
phosphate-buffered saline (PBS), to remove media components.

o Crosslinker Preparation:
o Prepare a fresh stock solution of DSBU in DMSO to a concentration of 50-100 mM.
e Crosslinking Reaction:

o Resuspend the cell pellet in a crosslinking buffer (e.g., PBS) to a density of 1-5 x 107
cells/mL.

o Add the DSBU stock solution to the cell suspension to a final concentration of 1-3 mM.
o Incubate for 30-60 minutes at room temperature or on ice with gentle agitation.
e Quenching:
o Quench the reaction by adding Tris-HCI (pH 8.0) to a final concentration of 50 mM.
o Incubate for 15 minutes.
e Cell Lysis and Protein Digestion:

o Pellet the cells and proceed with a cell lysis protocol suitable for proteomics (e.g., using a
urea-based lysis buffer).

o Perform in-solution or in-gel digestion of the proteome with a protease such as trypsin.
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Protocol 3: Enrichment of Cross-linked Peptides

Due to the low stoichiometry of crosslinking reactions, enrichment of cross-linked peptides is
often necessary to increase their detection by mass spectrometry.[5][10]

This method separates peptides based on their size. Since cross-linked peptides are larger
than their linear counterparts, they elute earlier from the SEC column.[10]

o Sample Preparation:

o After proteolytic digestion, acidify the peptide mixture with trifluoroacetic acid (TFA) to a
final concentration of 0.1%.

o Desalt the peptides using a C18 solid-phase extraction (SPE) cartridge.

o Lyophilize the desalted peptides and resuspend them in the SEC mobile phase (e.g., 30%
acetonitrile, 0.1% TFA).

o SEC Separation:

o Inject the resuspended peptides onto an appropriate SEC column (e.g., Superdex
Peptide).

o Collect fractions corresponding to the higher molecular weight species, which are enriched
in cross-linked peptides.

e Post-SEC Processing:

o Lyophilize the collected fractions and resuspend them in a buffer suitable for LC-MS/MS
analysis.

This technique separates peptides based on their charge. Cross-linked peptides typically have
a higher charge state than linear peptides at low pH, allowing for their separation.[11][12]

o Sample Preparation:

o After digestion and desalting, resuspend the peptides in a low-salt SCX loading buffer
(e.g., 5 mM KH2PO4, 30% ACN, pH 3.0).
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e SCX Separation:
o Load the peptide mixture onto an SCX column.
o Wash the column with the loading buffer to remove unbound peptides.

o Elute the peptides using a step-wise gradient of increasing salt concentration (e.g., KCl or
ammonium acetate). Cross-linked peptides will typically elute at higher salt concentrations.

e Post-SCX Processing:

o Desalt the collected fractions using C18 SPE and prepare them for LC-MS/MS analysis.

Mass Spectrometry and Data Analysis

The analysis of data from cleavable crosslinkers requires specialized data acquisition
strategies and dedicated software.

Mass Spectrometry Data Acquisition

For MS-cleavable crosslinkers like DSSO and DSBU, a "stepped" collision energy approach is
often employed. A lower collision energy is used to induce cleavage of the crosslinker,
generating the characteristic fragment ions of the individual peptides. A higher collision energy
is then used to fragment the individual peptides for sequencing.[5] Alternatively, an MS2-MS3
approach can be used, where the fragment ions from the cleaved crosslinker in the MS2
spectrum are isolated and further fragmented in an MS3 scan.[5][13]

Data Analysis Software

Several software packages have been developed specifically for the analysis of XL-MS data
from cleavable crosslinkers. These tools can recognize the characteristic fragmentation
patterns and perform database searches to identify the cross-linked peptides.

» MeroX: A popular, freely available software tool that is particularly well-suited for the analysis
of data from MS-cleavable crosslinkers like DSBU and CDI.[7][14][15][16][17] It includes
algorithms for the identification of cross-linked peptides and the calculation of false discovery
rates (FDR).[15]
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o XlinkX: A software node within the Proteome Discoverer platform (Thermo Fisher Scientific)
that supports the analysis of data from both cleavable and non-cleavable crosslinkers.[18]
[19][20][21][22] It utilizes the signature fragment ions of cleavable crosslinkers to simplify the
search space.[18]

The general data analysis workflow for cleavable crosslinkers is illustrated below.

Raw MS Data
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Database Search (e.g., MeroX, XlinkX)

!
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Caption: Data analysis pipeline for cleavable crosslinker experiments.

Conclusion: Unveiling the Interactome with
Precision
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Cleavable crosslinkers have become indispensable tools in the field of proteomics, enabling
researchers to map protein-protein interactions with unprecedented detail and confidence. By
simplifying the complex puzzle of cross-linked peptide identification, these reagents have
paved the way for large-scale, in-vivo studies of the interactome. The continued development
of novel cleavable chemistries, coupled with advancements in mass spectrometry
instrumentation and data analysis software, promises an even deeper understanding of the
intricate protein networks that govern life. This guide provides a solid foundation for
researchers, scientists, and drug development professionals to harness the power of cleavable
crosslinkers in their quest to unravel the complexities of the proteome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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